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Compound of Interest

Compound Name: Propylhexedrine, (+)-

Cat. No.: B12800925

This document provides critical safety and logistical information for researchers, scientists, and
drug development professionals engaged in the handling of Propylhexedrine. The following
procedural guidance is intended to ensure safe operational use and compliant disposal of this
substance.

Propylhexedrine, an a-adrenergic sympathomimetic amine, is utilized as a local vasoconstrictor
and is the active ingredient in some over-the-counter nasal decongestants.[1] While effective
for its intended use, it presents notable health hazards if mishandled or abused.[2][3] The
hydrochloride salt is a crystalline solid, whereas the freebase is a volatile, oily liquid at room
temperature.[1][4]

Health Hazard Information

Propylhexedrine is classified as toxic if swallowed, causing skin irritation, serious eye irritation,
and may cause respiratory irritation.[5][6] Acute toxicity data is summarized below.

Toxicity Data

Oral TDLO (Human) 3,571 pg/kg[5]
Intraperitoneal LDLO (Rat) 65 mg/kg[5]
Intraperitoneal LD50 (Mouse) 85 mg/kg[5]
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Misuse of propylhexedrine has been associated with serious cardiovascular and neurological
effects, including rapid heart rate, high blood pressure, paranoia, and in severe cases,
hospitalization or death.[2][3]

Personal Protective Equipment (PPE)

To mitigate exposure risks, the following personal protective equipment is mandatory when
handling Propylhexedrine.

Protection Type Specification Purpose
) Safety glasses with side Prevents eye irritation from
Eye Protection )
shields or goggles. splashes or dust.[6]
_ Chemical-resistant gloves Prevents skin contact and
Hand Protection o S
(e.g., nitrile rubber). irritation.[6]

Use in a well-ventilated area. If o ) )
Avoid inhalation which can
) ) dust or aerosols are )
Respiratory Protection cause respiratory tract
generated, a NIOSH-approved
) ) ) irritation.[6]
respirator is required.

. Protects skin and personal
Body Protection Laboratory coat. _ o
clothing from contamination.[6]

Operational Handling and Storage

Adherence to proper handling and storage protocols is crucial for maintaining a safe laboratory
environment.

Handling:

Avoid contact with skin, eyes, and clothing.[6]

Avoid ingestion and inhalation.[6]

Work in a well-ventilated area, preferably in a chemical fume hood.

Wash hands thoroughly after handling.[6]
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* Remove contaminated clothing and wash before reuse.[6]

Storage:

o Store in a tightly closed container in a cool, dry, and well-ventilated place.[6]

o Keep away from incompatible substances.[6]

o Store at -20°C for long-term stability.[1]

Emergency Procedures

In the event of an exposure or spill, immediate action is required.

Exposure Type

First Aid Measures

Eye Contact

Immediately flush eyes with plenty of water for
at least 15 minutes, holding eyelids apart. Seek

medical attention.[6]

Skin Contact

Wash immediately with plenty of soap and water
for at least 15 minutes. Remove contaminated
clothing. Seek medical attention if irritation

persists.[6]

Remove to fresh air. If not breathing, give

Inhalation artificial respiration. If breathing is difficult, give
oxygen. Seek medical attention.[6]
) Wash out mouth with water. Do NOT induce
Ingestion

vomiting. Seek immediate medical attention.[6]

Spill Response:

o Evacuate the area.

» Wear appropriate PPE.

o Contain the spill and collect the material in a suitable container for disposal.[6]
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o Clean the contaminated area thoroughly.[6]

Disposal Plan
Proper disposal of Propylhexedrine and its contaminated waste is essential to prevent
environmental contamination and ensure regulatory compliance.

Waste Categorization and Disposal:

o Unused/Expired Product: Must not be disposed of with household garbage.[5] Disposal must
be made according to official federal, state, and local regulations. Consider turning it in to a
pharmaceutical returns vendor.[7]

o Contaminated Materials (PPE, labware): Collect in a sealed, labeled container. Dispose of as
hazardous waste according to institutional and regulatory guidelines.

o General Disposal Guideline (for non-flush list medicines): If a take-back program is
unavailable, mix the substance with an unappealing material like dirt or used coffee grounds,
place it in a sealed plastic bag, and dispose of it in the trash.[8] However, due to its
hazardous nature, professional disposal is recommended.

Do not allow the product to reach the sewage system.[5]

Logical Workflow for Safe Handling of Propylhexedrine
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Propylhexedrine Handling Workflow

Select PPE
Prepare Workspace

Decontaminate Workspace Exposure

Dispose Waste Follow Emergency Procedures

Remove PPE

Click to download full resolution via product page

Caption: Workflow for Safe Propylhexedrine Handling.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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